Cas no 2227734-92-9 (3-(1R)-1-aminoethyl-N-ethylbenzamide)

• Product Name: 3-(1R)-1-aminoethyl-N-ethylbenzamide
• CAS No: 2227734-92-9
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 6172872
• PubChem ID: 165646420
• Update Time: 2025-10-24

3-(1R)-1-aminoethyl-N-ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-(1R)-1-aminoethyl-N-ethylbenzamide
• EN300-1747003
• 2227734-92-9
• 3-[(1R)-1-aminoethyl]-N-ethylbenzamide

• Inchi： 1S/C11H16N2O/c1-3-13-11(14)10-6-4-5-9(7-10)8(2)12/h4-8H,3,12H2,1-2H3,(H,13,14)/t8-/m1/s1
• InChI Key： IESDSDQLYUJNHX-MRVPVSSYSA-N
• SMILES： O=C(C1=CC=CC(=C1)[C@@H](C)N)NCC

Computed Properties

• Exact Mass: 192.126263138g/mol
• Monoisotopic Mass: 192.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.1Ų

Additional information on 3-(1R)-1-aminoethyl-N-ethylbenzamide

3-(1R)-1-Aminoethyl-N-Ethylbenzamide: A Comprehensive Overview

The compound 3-(1R)-1-aminoethyl-N-ethylbenzamide, identified by the CAS number CAS No. 2227734-92-9, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and development. Recent studies have highlighted its role in various biological systems, making it a topic of interest for researchers worldwide.

The molecular structure of 3-(1R)-1-aminoethyl-N-ethylbenzamide consists of a benzamide core with an ethyl substituent at the N-position and an aminoethyl group attached to the third carbon of the benzene ring. The stereochemistry at the chiral center (R configuration) plays a crucial role in determining its pharmacokinetic properties and biological activity. This configuration ensures optimal interactions with target proteins, making it a promising candidate for therapeutic interventions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-(1R)-1-aminoethyl-N-ethylbenzamide. Researchers have employed various strategies, including asymmetric catalysis and stereoselective reactions, to achieve high yields and enantiomeric excess. These methods not only enhance the scalability of production but also pave the way for further modifications to explore its pharmacological profile.

In terms of biological activity, 3-(1R)-1-aminoethyl-N-ethylbenzamide has shown potential as a modulator of key enzymes and receptors involved in neurological disorders. Preclinical studies indicate that it exhibits selective binding to certain G-protein coupled receptors (GPCRs), suggesting its utility in treating conditions such as anxiety, depression, and neurodegenerative diseases. Additionally, its ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) therapeutics.

The pharmacokinetic properties of 3-(1R)-1-aminoethyl-N-ethylbenzamide have been extensively studied, revealing favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. Its bioavailability is enhanced by the presence of the ethyl group, which improves solubility and stability in physiological conditions. Furthermore, metabolic studies have identified key pathways responsible for its clearance, providing insights into potential drug-drug interactions and toxicity risks.

Recent collaborative efforts between academic institutions and pharmaceutical companies have focused on optimizing the therapeutic potential of 3-(1R)-1-aminoethyl-N-ethylbenzamide. By leveraging computational modeling and high-throughput screening techniques, researchers have identified novel analogs with improved potency and selectivity. These advancements underscore the importance of interdisciplinary approaches in advancing drug discovery pipelines.

In conclusion, 3-(1R)-1-aminoethyl-N-ethylbenzamide, with its unique structural features and promising biological activity, represents a valuable asset in contemporary medicinal chemistry. As research continues to uncover its full potential, this compound stands at the forefront of innovative therapeutic solutions for various medical conditions.